2-Methyl-5-((2-methylallyl)oxy)benzofuran-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Researchers have investigated the compound’s potential as an antimicrobial agent. Its unique chemical structure may inhibit the growth of bacteria, fungi, or other microorganisms. Further studies explore its effectiveness against specific pathogens and its potential applications in medicine, agriculture, and food preservation .
- 2-Methyl-5-((2-methylallyl)oxy)benzofuran-3-carboxylic acid has been evaluated for its anti-inflammatory effects. It may modulate inflammatory pathways, making it relevant for conditions such as arthritis, dermatitis, and other inflammatory disorders .
- Organic chemists have used this compound as a building block in the synthesis of more complex molecules. Its unique benzofuran scaffold provides opportunities for creating novel natural product analogs or pharmaceutical candidates .
- Scientists have explored its potential pharmacological activities, including interactions with receptors, enzymes, or cellular pathways. These investigations aim to uncover its therapeutic potential in treating specific diseases or conditions .
- The compound’s structure suggests it could interact with biological macromolecules (such as proteins or nucleic acids). Researchers have studied its binding affinity, enzymatic inhibition, or other biochemical properties to understand its mechanisms of action .
- In the context of drug discovery, 2-Methyl-5-((2-methylallyl)oxy)benzofuran-3-carboxylic acid serves as a starting point for designing new drug candidates. Medicinal chemists explore modifications to enhance its potency, selectivity, and pharmacokinetic properties .
Antimicrobial Activity
Anti-Inflammatory Properties
Natural Product Synthesis
Pharmacological Studies
Biochemical Research
Chemical Biology and Drug Discovery
Mechanism of Action
properties
IUPAC Name |
2-methyl-5-(2-methylprop-2-enoxy)-1-benzofuran-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O4/c1-8(2)7-17-10-4-5-12-11(6-10)13(14(15)16)9(3)18-12/h4-6H,1,7H2,2-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUXSCCJQOVGQMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OCC(=C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.